Cas no 2228432-28-6 (5-(3-bromo-2-methoxyphenyl)-1-methyl-1H-pyrazol-4-amine)

• Product Name: 5-(3-bromo-2-methoxyphenyl)-1-methyl-1H-pyrazol-4-amine
• CAS No: 2228432-28-6
• MF: C₁₁H₁₂BrN₃O
• MW: 282.136481285095
• CID: 6240654
• PubChem ID: 165630004
• Update Time: 2025-08-01

5-(3-bromo-2-methoxyphenyl)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromo-2-methoxyphenyl)-1-methyl-1H-pyrazol-4-amine
• EN300-1936917
• 2228432-28-6

• Inchi： 1S/C11H12BrN3O/c1-15-10(9(13)6-14-15)7-4-3-5-8(12)11(7)16-2/h3-6H,13H2,1-2H3
• InChI Key： TUFLOCUQILBMCS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OC)C1=C(C=NN1C)N

Computed Properties

• Exact Mass: 281.01637g/mol
• Monoisotopic Mass: 281.01637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53.1Ų

Additional information on 5-(3-bromo-2-methoxyphenyl)-1-methyl-1H-pyrazol-4-amine

5-(3-Bromo-2-Methoxyphenyl)-1-Methyl-1H-Pyrazol-4-Amine: A Comprehensive Overview

5-(3-Bromo-2-Methoxyphenyl)-1-Methyl-1H-Pyrazol-4-Amine (CAS No. 2228432-28-6) is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a pyrazole ring system substituted with a brominated methoxyphenyl group and a methyl group. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest for researchers exploring novel chemical entities with potential bioactivity.

The synthesis of 5-(3-Bromo-2-Methoxyphenyl)-1-Methyl-1H-Pyrazol-4-Amine involves a series of well-defined organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, which is critical for its potential application in drug discovery and material science. Researchers have also explored the stereochemical aspects of this compound, revealing insights into its conformational flexibility and electronic properties.

One of the most promising applications of 5-(3-Bromo-2-Methoxyphenyl)-1-Methyl-1H-Pyrazol-4-Amine lies in its potential as a lead compound in medicinal chemistry. Studies have demonstrated that this compound exhibits moderate to high bioactivity against various enzyme targets, including kinases and proteases. For instance, recent research has highlighted its ability to inhibit the activity of certain oncogenic kinases, suggesting its potential role in anticancer drug development. Additionally, the compound's methoxyphenyl group contributes to its lipophilicity, enhancing its ability to cross biological membranes and interact with cellular targets.

The bromine substituent in 5-(3-Bromo-2-Methoxyphenyl)-1-Methyl-1H-Pyrazol-4-Amine plays a crucial role in modulating its electronic properties. Bromine's electronegativity introduces a dipole moment within the molecule, which can influence its reactivity and binding affinity towards biological targets. Furthermore, the presence of the pyrazole ring system imparts aromatic stability and enhances the compound's ability to participate in hydrogen bonding interactions—a key factor in drug-receptor interactions.

Recent studies have also focused on the environmental fate and toxicity of 5-(3-Bromo-2-Methoxyphenyl)-1-Methyl-1H-Pyrazol-4-Amine. Researchers have investigated its biodegradation pathways under various environmental conditions, revealing that it undergoes microbial degradation through oxidative mechanisms. These findings are essential for assessing the ecological impact of this compound and ensuring its safe use in industrial and pharmaceutical applications.

In conclusion, 5-(3-Bromo-2-Methoxyphenyl)-1-Methyl-1H-Pyrazol-4-Amine (CAS No. 2228432-28-6) is a versatile compound with significant potential in multiple scientific domains. Its unique structure, combined with recent advancements in synthetic methods and bioactivity studies, positions it as a valuable tool for researchers seeking novel chemical entities with therapeutic applications. As ongoing research continues to unravel its full potential, this compound is poised to make meaningful contributions to the fields of chemistry and pharmacology.